4-((1H-imidazol-1-yl)methyl)-N-((4-oxo-3,4-dihydrophthalazin-1-yl)methyl)benzamide

• IUPAC Name: 4-(imidazol-1-ylmethyl)-N-[(4-oxo-3H-phthalazin-1-yl)methyl]benzamide
• InChI: InChI=1S/C20H17N5O2/c26-19(15-7-5-14(6-8-15)12-25-10-9-21-13-25)22-11-18-16-3-1-2-4-17(16)20(27)24-23-18/h1-10,13H,11-12H2,(H,22,26)(H,24,27)
• InChI Key: IIBQPBHNJCRBOZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=NNC2=O)CNC(=O)C3=CC=C(C=C3)CN4C=CN=C4
• Molecular Formula: C20H17N5O2
• Molecular Weight: 359.4 g/mol

Description

4-((1H-imidazol-1-yl)methyl)-N-((4-oxo-3,4-dihydrophthalazin-1-yl)methyl)benzamide is a useful research compound. Its molecular formula is C20H17N5O2 and its molecular weight is 359.389. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Electrophysiological Activity

The synthesis of N-substituted imidazolylbenzamides has been explored for their potential in cardiac electrophysiological activity, offering insights into their utility as selective class III agents. These compounds have shown potency in vitro, comparable to known electrophysiological agents, indicating their potential application in cardiac arrhythmia management (Morgan et al., 1990).

Antimicrobial and Anticancer Evaluation

Research has also delved into the antimicrobial properties of derivatives from similar compounds, highlighting their application in developing new antimicrobial agents. Additionally, some derivatives have been synthesized for anticancer evaluation, demonstrating potential efficacy in in vitro anticancer tests, thus providing a foundation for further exploration in cancer therapy (Elmagd et al., 2017).

Pharmacokinetics and Tissue Distribution

The pharmacokinetics and tissue distribution of structurally related compounds have been investigated, particularly focusing on novel inhibitors with potential applications in treating fibrosis and metastatic effects in cancer models. These studies offer valuable insights into the bioavailability, metabolism, and distribution characteristics essential for drug development (Kim et al., 2008).

Anti-Hypertension and Anti-Tumor Effects

Furthermore, new compounds have been synthesized and evaluated as AT1 receptor antagonists, displaying significant anti-hypertension and anti-tumor activities. These findings suggest the dual therapeutic potential of these compounds, meriting further investigation for clinical applications (Bao et al., 2015).

Corrosion Inhibition

In addition to pharmacological applications, derivatives of benzimidazole, including those with 1,3,4-oxadiazole nuclei, have been studied for their corrosion inhibition properties. This research contributes to the understanding of physicochemical interactions and mechanisms underlying corrosion inhibition, paving the way for novel protective strategies in industrial applications (Ammal et al., 2018).